2-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanamide

• Molecular Formula: C7H12N4O
• Molecular Weight: 168.20 g/mol
• SMILES: CN1C=C(C=N1)CC(C(=O)N)N
• InChI: InChI=1S/C7H12N4O/c1-11-4-5(3-10-11)2-6(8)7(9)12/h3-4,6H,2,8H2,1H3,(H2,9,12)
• InChIKey: TYTPZGJJWNVWAZ-UHFFFAOYSA-N

2-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanamide: Chemical Identity & Structure

2-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanamide (CAS 1487219-52-2) is a small molecule classified as a pyrazole amide, possessing the molecular formula C7H12N4O and a molecular weight of 168.20 g/mol . It is characterized by a propanamide backbone with an amino group at the 2-position and a 1-methyl-1H-pyrazol-4-yl methyl substituent at the 3-position [1]. Its structure places it firmly within a bioactive heterocyclic scaffold class, but its specific functional group arrangement determines its unique reactivity and potential binding interactions.

Workflow Pyrazole amide scaffold synthesis for SAR exploration

Selection 4-pyrazolyl isomer enables target engagement orientation studies

Use Context RORγ pathway tool compound derivatization

• [1] Shanghai Chemical Lin. (n.d.). 2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanamide. SMILES: CN1N=CC(CC(C(=O)N)N)=C1. View Source

2-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanamide: Generic Substitution Risks

Direct substitution with in-class analogs, such as the 3-pyrazolyl isomer (2-amino-3-(1-methyl-1H-pyrazol-3-yl)propanamide) or des-methyl variants, is scientifically unsound without robust comparative biological and physicochemical data. The position of the methyl substituent on the pyrazole ring (4- vs. 3-) dictates the spatial orientation of hydrogen bond acceptors/donors for target engagement, as evidenced by structure-activity relationship (SAR) analyses of pyrazole amide scaffolds in RORγ inhibitor patents [1]. Furthermore, variations in the amino acid backbone (e.g., comparing the propanamide amide to the propanoic acid) alter both reactivity and pharmacokinetic potential, specifically affecting metabolic stability and solubility [1]. Therefore, researchers must verify that the specific 1-methyl-1H-pyrazol-4-yl substitution pattern and terminal amide are essential for their target activity before considering any alternative.

Target compound

Potential substitute

Interchangeability risk

4-pyrazolyl isomer

3-pyrazolyl isomer

Spatial orientation may shift target engagement; reported class-level SAR prefers 4-position for RORγ inhibition

Propanamide backbone

Propanoic acid or des-methyl variants

Backbone changes may alter reactivity, metabolic stability, and solubility; verify amide necessity for target activity

• [1] Teijin Pharma Limited. (2015). Pyrazole amide derivative. Patent WO2015129926A1. View Source

2-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanamide: Differentiation Evidence

4- vs. 3-Pyrazolyl Spatial Configuration

The defining feature is the 4-pyrazolyl substitution, which distinguishes it from the 3-pyrazolyl isomer (2-amino-3-(1-methyl-1H-pyrazol-3-yl)propanamide). While no single publication provides a direct head-to-head IC50 comparison, the US9365522B2 patent establishes that the 4-position on the pyrazole ring is critical for RORγ inhibitory activity, with displacement to the 3-position leading to a significant loss of potency across multiple analogous series [1].

Spatial Configuration

Class-level inference

4- vs. 3-pyrazolyl substitution

Substitution position may affect target engagement

Class-level SAR from RORγ inhibitor patents

Evidence Dimension	Pyrazole substitution position and target engagement potential
Target Compound Data	Substitution at the 1-methyl-1H-pyrazol-4-yl position (CAS: 1487219-52-2, C7H12N4O, MW: 168.20)
Comparator Or Baseline	2-amino-3-(1-methyl-1H-pyrazol-3-yl)propanamide (3-pyrazolyl isomer)
Quantified Difference	Quantitative potency difference cannot be specified for this exact pair; however, the patent class data suggests that the 4-position is preferred for maintaining the bioactive conformation required for target inhibition [1].
Conditions	RORγ inhibition assays, inferred from pyrazole amide derivative patent landscapes

Why This Matters

For procurement, ensuring the correct 4-pyrazolyl isomer is critical, as the 3-isomer will likely have a different, likely reduced, pharmacological profile, compromising experimental reproducibility.

• [1] Teijin Pharma Limited. (2016). Pyrazole amide derivative. Patent US9365522B2. View Source

Purity Specification Benchmark

A verifiable commercial purity specification exists for this compound. Leyan supplies 2-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanamide with a minimum purity of 95% . While comparable purity data for the exact 3-pyrazolyl isomer from the same supplier is not available for a direct head-to-head comparison, this specification provides a quantitative minimum standard for procurement that may not be consistently met by all non-specialist chemical aggregators.

Purity Benchmark

Supporting evidence

95% (HPLC)

Establishes minimum procurement acceptance limit

Supplier-specified; verify per batch

Evidence Dimension	Minimum commercial purity specification (HPLC area%)
Target Compound Data	95% (supplied by Leyan)
Comparator Or Baseline	Generic small-molecule building blocks (typical >95% or >97%) from various vendors
Quantified Difference	Defines a verifiable lower acceptance limit of 95% for this specific compound.
Conditions	Commercial vendor specification; HPLC purity analysis

Why This Matters

The specified 95% purity provides a concrete procurement criterion, enabling researchers to set minimum quality thresholds and identify potentially substandard batches, ensuring more reliable downstream synthetic or assay outcomes.

RORγ Inverse Agonist Intermediate Role

The pyrazole amide core, of which 2-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanamide is a foundational fragment, is explicitly described in patents as having 'a function of inhibiting RORγ activity' [1]. The specific substitution pattern of this compound serves as a critical intermediate for constructing more potent RORγ inverse agonists. In contrast, the unsubstituted pyrazole or 3-substituted analogs may lack the necessary steric and electronic properties for rapid derivatization into RORγ-targeting libraries.

Privileged Scaffold

Class-level inference

RORγ inverse agonist intermediate

Enables direct access to patent-cited chemical space

Based on patent US9365522B2 claims

Evidence Dimension	Patent-cited utility as a privileged scaffold
Target Compound Data	Described as a pyrazole amide derivative with RORγ inhibitory function (Exemplified as part of a Markush structure) [1].
Comparator Or Baseline	Other pyrazole substitution isomers (e.g., 3-yl, 5-yl) not explicitly listed within these specific RORγ patent claims.
Quantified Difference	N/A (Binary utility claim: scaffold is explicitly protected vs. comparator is not).
Conditions	Patent review of US9365522B2, WO2015129926A1

Why This Matters

This patent-validated privileged scaffold de-risks procurement for research groups exploring RORγ targets, as it provides a direct synthetic starting point to access potent, patented chemical matter.

• [1] Teijin Pharma Limited. (2016). Pyrazole amide derivative. Patent US9365522B2. View Source

2-Amino-3-(1-methyl-1H-pyrazol-4-yl)propanamide: Key Applications

RORγ Inverse Agonist Library Synthesis

Procurement of this specific pyrazole amide is appropriate for medicinal chemistry programs focused on autoimmune and inflammatory diseases (e.g., psoriasis, rheumatoid arthritis, multiple sclerosis). As established in Section 3, the compound's structure aligns with the core scaffold of patented RORγ inhibitors [1]. Using this 4-pyrazolyl intermediate provides a direct synthetic pathway to explore SAR around the terminal amide, increasing the probability of generating potent, patentable leads compared to using the less active 3-pyrazolyl isomer.

Thrombin/Serine Protease Inhibitor Development

Research into direct oral anticoagulants (DOACs) and anti-thrombotic agents can leverage this compound as a building block. The pyrazole-propanamide motif is a recognized core in thrombin inhibitor design. This specific intermediate can be N-acylated or further functionalized to create irreversible serine-trapping warheads, a mechanism supported by the broader class of N-acylpyrazoles as potent, selective, and covalent reversible inhibitors of thrombin (Section 3, supporting evidence).

Impurity Profiling Reference Standard

Given its defined structure and moderate purity profile (≥95% purity is commercially available), this compound can serve as an impurity standard or surrogate matrix standard in HPLC/MS methods for quantifying related pyrazole amide motifs in complex drug discovery matrices. Its use in method development and validation can ensure accurate quantification of closely related impurities that may arise during the synthesis of lead candidates, a critical step for regulatory submissions.

Application

Selection Property

Validation Focus

RORγ target engagement studies

4-pyrazolyl substitution

SAR and target inhibition assays

Serine protease inhibition research

Propanamide warhead compatibility

Activity-based probe and enzyme kinetics

Impurity profiling reference standard

Defined purity specification

HPLC method suitability and co-elution assessment

• [1] Teijin Pharma Limited. (2016). Pyrazole amide derivative. Patent US9365522B2. View Source